Cas no 1226455-47-5 (ethyl N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)carbamate)

• Product Name: ethyl N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)carbamate
• CAS No: 1226455-47-5
• MF: C₁₄H₁₇N₃O₅
• MW: 307.301883459091
• CID: 5771939
• PubChem ID: 49677322
• Update Time: 2025-06-09

ethyl N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl ((3-((4-methoxyphenoxy)methyl)-1,2,4-oxadiazol-5-yl)methyl)carbamate
• AKOS024526944
• VU0527585-1
• ethyl N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)carbamate
• 1226455-47-5
• F5882-5391
• ethyl N-[[3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl]methyl]carbamate
• ATQGURQCWWGFMF-UHFFFAOYSA-N

• Inchi： 1S/C14H17N3O5/c1-3-20-14(18)15-8-13-16-12(17-22-13)9-21-11-6-4-10(19-2)5-7-11/h4-7H,3,8-9H2,1-2H3,(H,15,18)
• InChI Key： ATQGURQCWWGFMF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC1=NOC(CNC(=O)OCC)=N1

Computed Properties

• Exact Mass: 307.11682065g/mol
• Monoisotopic Mass: 307.11682065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 95.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on ethyl N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)carbamate

Introduction to Ethyl N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)carbamate (CAS No: 1226455-47-5)

Ethyl N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)carbamate, a compound with the CAS number 1226455-47-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, characterized by its intricate arrangement of functional groups, makes it a subject of intense research interest.

The core structure of Ethyl N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)carbamate is built around a central 1,2,4-oxadiazole ring, which is a heterocyclic compound known for its stability and biological activity. This oxadiazole moiety is further modified by the presence of a 4-methoxyphenoxy group, which introduces hydrophilic properties and enhances the compound's solubility in biological systems. The carbamate functionality at the terminal position of the molecule contributes to its reactivity and potential interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The 1,2,4-oxadiazole scaffold has been particularly studied for its potential in drug design due to its ability to modulate various biological pathways. Studies have shown that oxadiazole derivatives can exhibit a wide range of pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects. Ethyl N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)carbamate is no exception and has been explored for its potential therapeutic benefits.

The presence of the 4-methoxyphenoxy group in Ethyl N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)carbamate not only enhances solubility but also influences the compound's interaction with biological targets. This group is known to be involved in various pharmacological interactions due to its ability to form hydrogen bonds and engage in hydrophobic interactions. The combination of these features makes this compound a promising candidate for further development in drug discovery.

Recent studies have highlighted the importance of structural diversity in drug design. The unique arrangement of functional groups in Ethyl N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)carbamate allows for multiple possible interactions with biological targets. This versatility is crucial for developing drugs that can effectively modulate biological pathways without causing unintended side effects. Researchers have been particularly interested in exploring how modifications to this molecule can enhance its potency and selectivity.

The carbamate group at the end of the molecule is another key feature that contributes to its pharmacological potential. Carbamate derivatives are known for their ability to act as protease inhibitors and have been used in the development of drugs for various diseases. The carbamate group in Ethyl N-({3-[(4-methoxyphenoxy)methyl]-1,2,4-oxadiazol-5-yl}methyl)carbamate could potentially interact with specific proteases or enzymes involved in disease pathways, leading to therapeutic effects.

In addition to its structural features, Ethyl N-(3{[(4-methoxyphenoxy)methyl]-1,2,4 oxadiazol 5 yl}methyl)carbamate has been studied for its potential role in modulating inflammatory responses. Inflammation is a key factor in many diseases, including chronic conditions like arthritis and autoimmune disorders. Research has shown that certain oxadiazole derivatives can inhibit inflammatory pathways by interacting with specific enzymes and cytokines. The combination of the oxadiazole and carbamate moieties in Ethyl N-(3{[(4-methoxyphenoxy)methyl]-1 2 4 oxadiazol 5 yl}methyl)carbamate may contribute to its anti-inflammatory properties.

The synthesis of Ethyl N-(3{[(4 methoxy phenoxy)methyl] 1 2 4 oxadiazol 5 yl}methyl)carbamate involves multiple steps that require precise control over reaction conditions. The introduction of the 1 2 4 oxadiazole ring typically involves cyclization reactions followed by functional group modifications. The synthesis of the 4 methoxy phenoxy group requires careful selection of starting materials and reaction conditions to ensure high yield and purity.

The pharmacokinetic properties of Ethyl N-(3{[(4 methoxy phenoxy)methyl] 1 2 4 oxadiazol 5 yl}methyl)carbamate are also an area of interest. Understanding how a compound is absorbed distributed metabolized and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Studies have shown that modifications to the structure of heterocyclic compounds can significantly impact their pharmacokinetic profiles. Researchers are exploring how changes to the functional groups in Ethyl N-(3{[(4 meth oxy pheno xy m ethy l] 1 2 4 o x adia z ol 5 y l }me th yl )ca rbam ate can optimize its bioavailability and reduce toxicity.

In conclusion Ethyl N-(3{[(< strong >4 meth oxy ph eno xy )me th yl ] -< strong >1 ,< strong >2 ,< strong >4 o x ada ia z ol -< strong >5 -y l }me th yl )ca rbam ate (CAS No: < strong >1226455475) is a promising compound with significant therapeutic potential. Its unique structural features including the < strong >1 ,< strong >2 ,< strong >4 ox ada ia z ol < strong >and < strong >meth oxy ph eno xy < strong >moieties make it a versatile candidate for further research and development. As our understanding of biological pathways continues to grow researchers will be able to harness the full potential of this compound leading to novel treatments for various diseases.